Cas no 60336-00-7 (2-Furancarbonyl chloride, 5-(4-methylphenyl)-)

2-Furancarbonyl chloride, 5-(4-methylphenyl)- structure
60336-00-7 structure
Product Name:2-Furancarbonyl chloride, 5-(4-methylphenyl)-
CAS No:60336-00-7
MF:C12H9ClO2
MW:220.65166258812
CID:1619688
PubChem ID:12280372
Update Time:2025-04-21

2-Furancarbonyl chloride, 5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarbonyl chloride, 5-(4-methylphenyl)-
    • 5-(4-methylphenyl)furan-2-carbonyl chloride
    • 60336-00-7
    • DTXSID70483967
    • Inchi: 1S/C12H9ClO2/c1-8-2-4-9(5-3-8)10-6-7-11(15-10)12(13)14/h2-7H,1H3
    • InChI Key: BCSYSMPRAHURGP-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=C(C2C=CC(C)=CC=2)O1)=O

Computed Properties

  • Exact Mass: 220.02917
  • Monoisotopic Mass: 220.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21
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